Cas no 866040-27-9 (4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 866040-27-9
• MDL: MFCD03787569
• CID: 4662472
• Update Time: 2025-06-30

4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHYLPHENYL)-5-[(4-PENTYLCYCLOHEXYL)METHYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 4-(4-METHYLPHENYL)-5-[(4-PENTYLCYCLOHEXYL)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03787569

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 866040-27-9)

4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 866040-27-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this compound, including the presence of a 4-methylphenyl group and a 4-pentylcyclohexyl substituent, contribute to its distinctive properties and potential utility in various scientific and industrial contexts.

The molecular structure of 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol is characterized by a central triazole ring linked to a thiol group. The 4-methylphenyl and 4-pentylcyclohexyl substituents provide additional complexity and functionality to the molecule. The thiol group is particularly noteworthy due to its reactivity and ability to form disulfide bonds, which can be crucial in various chemical reactions and biological processes.

In recent years, triazoles have been extensively studied for their potential therapeutic applications. One of the key areas of research has been their use as antifungal agents. Triazoles such as fluconazole and itraconazole are widely used in clinical settings to treat fungal infections. The presence of the thiol group in 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol may enhance its ability to interact with biological targets, potentially improving its efficacy as an antifungal agent.

Beyond antifungal properties, triazoles have also shown promise in other therapeutic areas. For instance, they have been investigated for their anti-inflammatory and anti-cancer activities. The structural diversity of triazoles allows for the design of compounds with tailored biological activities. The specific combination of the 4-methylphenyl, 4-pentylcyclohexyl, and thiol groups in 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol may offer unique advantages in these areas.

In materials science, triazoles have found applications in the development of functional materials such as polymers and coatings. The presence of the thiol group can facilitate cross-linking reactions, leading to the formation of robust and stable materials. Additionally, the cyclohexyl substituent can enhance the mechanical properties of these materials by providing additional rigidity and stability.

The synthesis of 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol typically involves multistep reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For example, copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions have been widely used to form triazole rings due to their high efficiency and selectivity.

The characterization of this compound often involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups such as the thiol group and the cyclohexyl substituent.

In conclusion, 4-(4-Methylphenyl)-5-(4-pentylcyclohexyl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 866040-27-9) is a promising compound with potential applications in medicinal chemistry and materials science. Its unique structural features make it an interesting candidate for further research and development. As ongoing studies continue to explore its properties and potential uses, this compound is likely to play an important role in advancing our understanding of triazoles and their diverse applications.